Cas no 92765-75-8 (Pyridine,2-(1,3-dioxolan-2-yl)-6-methyl-)

• Product Name: Pyridine,2-(1,3-dioxolan-2-yl)-6-methyl-
• CAS No: 92765-75-8
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 810051
• PubChem ID: 24883608
• Update Time: 2025-05-19

Pyridine,2-(1,3-dioxolan-2-yl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-(1,3-dioxolan-2-yl)-6-methyl-
• 2-(1,3,-Dioxolan-2-yl)-6-methylpyridine
• 2-(1,3-DIOXOLAN-2-YL)-6-METHYL
• 2,6-DIAMINOBIPHENYLENE
• 2-[1,3]Dioxolan-2-yl-6-methyl-pyridin
• 2-[1,3]dioxolan-2-yl-6-methylpyridine
• 6-Methyl-2-<1,3-dioxolanyl-(2)>-pyridin
• SCHEMBL1854614
• 2-(1,3,-Dioxolan-2-yl)-6-methylpyridine, 95%
• 92765-75-8
• BRLNLMMLCNZBNP-UHFFFAOYSA-N
• GS-0599
• W-200526
• 2-(1,3-dioxolan-2-yl)-6-methylpyridine
• GEO-01127
• FT-0691182
• MFCD03701315
• AKOS005258269
• DTXSID40370198

• MDL： MFCD03701315
• Inchi： 1S/C9H11NO2/c1-7-3-2-4-8(10-7)9-11-5-6-12-9/h2-4,9H,5-6H2,1H3
• InChI Key： BRLNLMMLCNZBNP-UHFFFAOYSA-N
• SMILES： O1CCOC1C1C=CC=C(C)N=1

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 31.4

Experimental Properties

• Color/Form: solid
• Density: 1.132 g/mL at 25 °C(lit.)
• Melting Point: 124-126 °C (lit.)
• Boiling Point: 218 °C(lit.)
• Flash Point: Degrees Fahrenheit:217.4°F
  Degrees Celsius:103°C
  
• Refractive Index: n20/D 1.5220(lit.)
• PSA: 31.35000
• LogP: 1.43540
• Solubility: Not available

Pyridine,2-(1,3-dioxolan-2-yl)-6-methyl- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Additional information on Pyridine,2-(1,3-dioxolan-2-yl)-6-methyl-

Pyridine,2-(1,3-dioxolan-2-yl)-6-methyl-

Pyridine,2-(1,3-dioxolan-2-yl)-6-methyl-, also known by its CAS number 92765-75-8, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The presence of the 1,3-dioxolan substituent at the 2-position and a methyl group at the 6-position imparts distinctive chemical and physical characteristics to this molecule.

The synthesis of Pyridine,2-(1,3-dioxolan-2-yl)-6-methyl- involves a series of well-defined chemical reactions. Researchers have explored various methods to optimize the synthesis process, including the use of transition metal catalysts and microwave-assisted techniques. These advancements have not only improved the yield but also reduced the reaction time significantly. The compound's structure makes it highly versatile for applications in pharmaceuticals and agrochemicals.

In recent studies, Pyridine,2-(1,3-dioxolan-2-yl)-6-methyl- has been investigated for its potential as a building block in drug discovery. Its ability to form stable complexes with metal ions has been leveraged in designing new anti-cancer agents. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibited promising anti-proliferative activity against several cancer cell lines.

The compound's solubility properties have also been extensively studied. Researchers have found that the presence of the dioxolane ring enhances solubility in organic solvents while maintaining stability under physiological conditions. This makes it an ideal candidate for formulation into drug delivery systems such as liposomes or nanoparticles.

In addition to its pharmaceutical applications, Pyridine,2-(1,3-dioxolan-2-yl)-6-methyl- has shown potential in agrochemicals as well. Its ability to inhibit certain enzymes involved in plant growth regulation has led to its exploration as a herbicide or fungicide. Field trials conducted in controlled environments have indicated that this compound can effectively control the growth of invasive plant species without causing significant harm to beneficial organisms.

The environmental impact of this compound has also been a subject of recent research. Studies have shown that it undergoes rapid degradation under UV light and microbial action when released into aquatic environments. This biodegradability is crucial for ensuring minimal ecological impact during its application and disposal.

In conclusion, Pyridine,2-(1,3-dioxolan-2-yl)-6-methyl-, with its unique structural features and versatile properties, continues to be a focal point in both academic research and industrial applications. Its role as a key intermediate in drug design and agrochemical development underscores its importance in modern chemistry.